Cas no 1785378-40-6 (1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid)
1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid
- 1785378-40-6
- EN300-1786889
-
- Inchi: 1S/C12H18N2O2/c1-2-14-10(6-9-13-14)12(11(15)16)7-4-3-5-8-12/h6,9H,2-5,7-8H2,1H3,(H,15,16)
- InChI Key: GIOHQDCNHXRDQD-UHFFFAOYSA-N
- SMILES: OC(C1(C2=CC=NN2CC)CCCCC1)=O
Computed Properties
- Exact Mass: 222.136827821g/mol
- Monoisotopic Mass: 222.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 55.1Ų
1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1786889-0.05g |
1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1785378-40-6 | 0.05g |
$1020.0 | 2023-09-19 | ||
| Enamine | EN300-1786889-0.1g |
1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1785378-40-6 | 0.1g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1786889-0.25g |
1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1785378-40-6 | 0.25g |
$1117.0 | 2023-09-19 | ||
| Enamine | EN300-1786889-0.5g |
1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1785378-40-6 | 0.5g |
$1165.0 | 2023-09-19 | ||
| Enamine | EN300-1786889-1.0g |
1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1785378-40-6 | 1g |
$1214.0 | 2023-06-02 | ||
| Enamine | EN300-1786889-2.5g |
1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1785378-40-6 | 2.5g |
$2379.0 | 2023-09-19 | ||
| Enamine | EN300-1786889-5.0g |
1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1785378-40-6 | 5g |
$3520.0 | 2023-06-02 | ||
| Enamine | EN300-1786889-10.0g |
1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1785378-40-6 | 10g |
$5221.0 | 2023-06-02 | ||
| Enamine | EN300-1786889-1g |
1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1785378-40-6 | 1g |
$1214.0 | 2023-09-19 | ||
| Enamine | EN300-1786889-5g |
1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1785378-40-6 | 5g |
$3520.0 | 2023-09-19 |
1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid
Recent Advances in the Study of 1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid (CAS: 1785378-40-6)
The compound 1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid (CAS: 1785378-40-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and cyclohexane carboxylic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.
One of the key areas of research has been the optimization of the synthetic pathway for 1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.
Pharmacological investigations have revealed that 1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid exhibits notable activity as a modulator of specific inflammatory pathways. In vitro and in vivo studies have demonstrated its ability to inhibit key enzymes involved in the production of pro-inflammatory cytokines, suggesting potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings were corroborated by a recent study in the European Journal of Pharmacology (2024), which highlighted the compound's efficacy in reducing inflammation in animal models.
Another promising avenue of research involves the compound's potential as an anticancer agent. Preliminary data from cell-based assays indicate that 1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. Researchers are currently exploring its mechanism of action, with early evidence pointing to the inhibition of cell cycle progression and the activation of apoptotic pathways. These findings were presented at the 2024 American Association for Cancer Research (AACR) Annual Meeting, sparking interest in further investigations.
Despite these encouraging results, challenges remain in the development of 1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Current efforts are focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate progress in this area.
In conclusion, 1-(1-ethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid (CAS: 1785378-40-6) represents a promising compound with diverse therapeutic potential. Ongoing research aims to elucidate its full pharmacological profile and optimize its properties for clinical use. The compound's unique structure and biological activity make it a valuable subject of study in the field of chemical biology and drug discovery. Future studies will likely focus on advancing it through the drug development pipeline, with the goal of translating these findings into tangible medical benefits.
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